Cas no 60724-09-6 (N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide)
60724-09-6 structure
Product Name:N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide
CAS No:60724-09-6
MF:C19H24Br4N2O4
MW:664.020862579346
CID:1620846
PubChem ID:43435
Update Time:2025-04-21
N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide Chemical and Physical Properties
Names and Identifiers
-
- N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide
- (6-(2,4,6-Tribromophenoxy)hexyl)dimethyl(5-nitro-2-furfuryl)ammonium bromide
- 60724-09-6
- CHEMBL3249251
- DTXSID20976172
- AMMONIUM, DIMETHYL(5-NITRO-2-FURFURYL)(6-(2,4,6-TRIBROMOPHENOXY)HEXYL)-, BROMIDE
-
- Inchi: 1S/C19H24Br3N2O4.BrH/c1-24(2,13-15-7-8-18(28-15)23(25)26)9-5-3-4-6-10-27-19-16(21)11-14(20)12-17(19)22;/h7-8,11-12H,3-6,9-10,13H2,1-2H3;1H/q+1;/p-1
- InChI Key: WKHKKIOHTZRKGQ-UHFFFAOYSA-M
- SMILES: BrC1C=C(C=C(C=1OCCCCCC[N+](C)(C)CC1=CC=C([N+](=O)[O-])O1)Br)Br.[Br-]
Computed Properties
- Exact Mass: 635.659
- Monoisotopic Mass: 659.84696g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 10
- Complexity: 480
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.2Ų
Experimental Properties
- PSA: 65.51
N,N-dimethyl-N-[(5-nitrofuran-2-yl)methyl]-6-(2,4,6-tribromophenoxy)hexan-1-aminium bromide Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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